1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 1-(2,3-dimethylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C13H12N4O/c1-8-4-3-5-11(9(8)2)17-12-10(6-16-17)13(18)15-7-14-12/h3-7H,1-2H3,(H,14,15,18)
• InChI Key: DCPWMBJRLAZHLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)NC=N3)C
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol
• CAS No.: 1082528-60-6

Description

“1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” is a heterocyclic compound that contains a pyrazolo[3,4-d]pyrimidine core. This core is a fused nitrogen-containing heterocyclic ring system, which is considered a privileged core skeleton in biologically active compounds.

Synthesis Analysis

The synthesis of new derivatives of this compound has been reported in several studies. One method involves a series of transformations including the hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines. The final pyrazolo[3,4-d]pyrimidin-4-one derivatives can also be synthesized from 5-(arylamido)-1H-pyrazole-4-carboxylic acids in the presence of a catalytic amount of anhydrous zinc (II) chloride.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrazolo[3,4-d]pyrimidine core. This core is a fused ring system containing nitrogen atoms, which is a common feature in many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include hydrolysis, cyclization, and treatment with substituted anilines. These reactions lead to the formation of the pyrazolo[3,4-d]pyrimidin-4-one core.

Scientific Research Applications

Antimicrobial and Anticancer Applications

• A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives, evaluating their in vitro antimicrobial and anticancer activities. Some compounds exhibited higher anticancer activity than doxorubicin, a reference drug, along with good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).
• Another research conducted by Zaki, Sayed, and Elroby (2016) discussed the synthesis of isoxazoline, pyrazolo[3,4-d]pyridazines, and pyrazolo[1,5-a]pyrimidines, showing adequate inhibitory efficiency against both gram-positive and gram-negative bacteria (Zaki, Sayed, & Elroby, 2016).

Synthesis and Biological Activity

• Abdellatif, Abdelall, Abdelgawad, Ahmed, and Bakr (2014) focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, assessing their anticancer activity on the MCF-7 human breast adenocarcinoma cell line, with certain compounds showing potent inhibitory activity (Abdellatif et al., 2014).
• Research by Abdel-Gawad et al. (2003) synthesized 2-benzyl- and 2-aryloxymethyl-3-amino-1-phenyl-pyrazolo[3,4-d]pyrimidine-4-ones, which displayed antimicrobial activity at concentrations comparable to reference compounds (Abdel-Gawad et al., 2003).

Mechanism of Action

Target of Action

The primary target of 1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle. It is involved in the G1-S phase transition and is essential for the initiation of DNA replication .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition prevents the phosphorylation of key components necessary for cell proliferation, thereby halting the progression of the cell cycle .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, particularly the transition from the G1 phase to the S phase . This results in the arrest of cell growth and division, leading to a decrease in the proliferation of cells .

Pharmacokinetics

In silico admet studies suggest that the compound has suitable pharmacokinetic properties .

Result of Action

The result of the action of this compound is the significant inhibition of cell proliferation . The compound has shown superior cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within HCT cells .

Future Directions

The future directions for research on “1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” could include further exploration of its potential biological and pharmacological activities, as well as the development of new synthesis methods.

Biochemical Analysis

Biochemical Properties

1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), which is crucial for cell cycle regulation . The interaction with CDK2 involves binding to the active site, thereby preventing the phosphorylation of target proteins necessary for cell cycle progression .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to induce cell cycle arrest at the G0-G1 phase in various cancer cell lines . This compound also influences cell signaling pathways, gene expression, and cellular metabolism. For example, it downregulates the expression of genes involved in cell proliferation and upregulates those involved in apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active site of CDK2, inhibiting its kinase activity . This inhibition leads to the accumulation of hypophosphorylated retinoblastoma protein (Rb), which in turn prevents the progression of the cell cycle from the G1 to the S phase . Additionally, this compound has been shown to induce apoptosis through the activation of caspases .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . Long-term studies have shown that its effects on cellular function, such as cell cycle arrest and apoptosis, persist over time, indicating its potential for sustained therapeutic effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it effectively inhibits tumor growth without significant toxicity . At higher doses, toxic effects such as weight loss and organ damage have been observed . These findings highlight the importance of optimizing dosage to balance efficacy and safety.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes . The metabolites are then excreted via the kidneys . This compound can also affect metabolic flux, altering the levels of various metabolites involved in cell proliferation and apoptosis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . It interacts with transporters and binding proteins that facilitate its uptake and distribution . The compound tends to accumulate in tissues with high metabolic activity, such as the liver and kidneys .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. It is primarily localized in the cytoplasm and nucleus . In the nucleus, it interacts with DNA and nuclear proteins, influencing gene expression and cell cycle regulation . Post-translational modifications and targeting signals direct the compound to specific subcellular compartments, enhancing its efficacy .